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Compound of Interest

Compound Name: Cholest-4-en-3-one

Cat. No.: B1668897

Essential Safety and Handling Guide for Cholest-4-
en-3-one

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cholest-4-en-3-one (CAS No.
601-57-0). Adherence to these procedures is essential for ensuring personal safety and
environmental protection.

Hazard Identification

Cholest-4-en-3-one is classified under the Globally Harmonized System (GHS) with the
following hazard statement:

e H413: May cause long lasting harmful effects to aquatic life.[1][2][3][4]

While it is not classified as hazardous under the 2012 OSHA Hazard Communication Standard,
it is crucial to handle it with care to minimize exposure and prevent environmental release.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for Cholest-4-en-3-one. No occupational
exposure limits have been established.[1]
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Property Value Source
Molecular Formula C27H440 [21[61[7]
Molecular Weight 384.6 g/mol [2]
Melting Point 79-82°C [2][5]
Appearance Solid, Light yellow powder [2][5]
OSHA PEL No data available [1]
NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The required PPE varies

depending on the task being performed.
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BENCHE

. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
Recommended
Safety glasses to handle in a
Weighing and with side shields Nitrile gloves chemical fume
] ] ) ] Laboratory coat.
Solution or chemical (inspect prior to [O1[10] hood. If not
Preparation splash goggles. use).[9] possible, an N95

[8]1°]

respirator may

be considered.[9]

Handling Open
Containers

Chemical splash

goggles.[9]

Nitrile gloves
(inspect prior to
use).[9]

Laboratory coat.

El

Work in a
certified chemical
fume hood.[9]

Cleaning Spills

Chemical splash
goggles and face
shield.[9]

Heavy-duty nitrile
or butyl rubber
gloves.[9]

Chemical-
resistant apron

or coveralls over

a laboratory coat.

El

An air-purifying
respirator (APR)
with organic
vapor cartridges
or a self-
contained
breathing
apparatus
(SCBA) may be
necessary
depending on the
spill size.[9]

Waste Disposal

Safety glasses
with side shields
or chemical
splash goggles.
[91[10]

Nitrile gloves.[9]

Laboratory coat.
[91[10]

Not generally
required if
handling sealed
waste

containers.[9]

Operational and Disposal Plans
Safe Handling Protocol
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» Engineering Controls: Always work in a well-ventilated area. Use of a certified chemical fume
hood is highly recommended, especially when handling open containers or generating dust.

[9]
o Prevent Contact: Avoid contact with skin, eyes, and clothing.[1][5][8]

e Minimize Dust: Handle the solid material carefully to minimize dust generation and
accumulation.[1][8][10]

» Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.
[1] Do not eat, drink, or smoke in the laboratory.[1]

» Container Management: Keep containers tightly closed when not in use.[1][5][8]

First Aid Measures

Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration or oxygen. Seek immediate medical attention.[1][8]

o Skin Contact: Immediately remove contaminated clothing and shoes. Flush the affected skin
with large amounts of running water for at least 15 minutes.[1][8] Seek medical attention.[1]

[8]

o Eye Contact: Immediately flush open eyes with plenty of running water for at least 15
minutes.[1][5][8] Seek immediate medical attention.[1][8]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1][8] Seek immediate medical attention.[1][8]

Spill Response Plan

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure the
area is well-ventilated.[5][8]

o Don PPE: Wear appropriate PPE as outlined in the table above for cleaning spills.[3][8][9]
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» Containment: Prevent further leakage or spreading of the spill if it is safe to do so.[1]

o Clean-up: Avoid generating dust.[3][8][10] Carefully sweep up, vacuum, or absorb the solid
with an inert material and place it into a suitable, clearly labeled container for disposal.[1][10]

o Decontamination: Clean the spill area thoroughly once the material has been removed.

» Disposal: Dispose of the waste according to institutional and local regulations.[1]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][8]
Keep away from incompatible materials such as strong oxidizing agents and sources of
ignition.[4][5][8]

» Disposal: All waste, including contaminated PPE and cleaning materials, must be collected in
dedicated, clearly labeled, and sealed hazardous waste containers.[9][10] Dispose of the
chemical waste in accordance with all local, state, and federal regulations.[1][5] Do not
release into the environment.[1][3]

Procedural Workflow
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Caption: Workflow for Safely Handling Cholest-4-en-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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